molecular formula C23H23ClN4O2S B12132528 3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine

3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine

Cat. No.: B12132528
M. Wt: 455.0 g/mol
InChI Key: AXXIXJXAQJOLOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine features a pyrrolo[2,3-b]quinoxaline core substituted with a 3-chlorophenyl sulfonyl group at position 3 and a cycloheptyl moiety at position 1. Its molecular formula is C₂₃H₂₂ClN₅O₂S (calculated molecular weight: 471.97 g/mol).

Properties

Molecular Formula

C23H23ClN4O2S

Molecular Weight

455.0 g/mol

IUPAC Name

3-(3-chlorophenyl)sulfonyl-1-cycloheptylpyrrolo[3,2-b]quinoxalin-2-amine

InChI

InChI=1S/C23H23ClN4O2S/c24-15-8-7-11-17(14-15)31(29,30)21-20-23(27-19-13-6-5-12-18(19)26-20)28(22(21)25)16-9-3-1-2-4-10-16/h5-8,11-14,16H,1-4,9-10,25H2

InChI Key

AXXIXJXAQJOLOI-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)N2C(=C(C3=NC4=CC=CC=C4N=C32)S(=O)(=O)C5=CC(=CC=C5)Cl)N

Origin of Product

United States

Preparation Methods

The synthesis of 3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine involves multiple steps, typically starting with the preparation of the quinoxaline core. This can be achieved through the condensation of o-phenylenediamine with 1,2-dicarbonyl compounds Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .

Chemical Reactions Analysis

3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Mechanism of Action

The mechanism of action of 3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine involves its interaction with specific molecular targets and pathways. The compound can bind to various enzymes and receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways may vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The following table compares the target compound with structurally related analogs from the literature:

Compound Name / ID Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties / Applications Reference ID
Target Compound C₂₃H₂₂ClN₅O₂S 471.97 3-chlorophenyl sulfonyl, cycloheptyl N/A (hypothetical focus on kinase inhibition)
1-(4-Fluorophenyl)-3-(phenylsulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine C₂₂H₁₅FN₄O₂S 418.44 4-fluorophenyl, phenyl sulfonyl SIRT1 activator; anti-inflammatory/insulin-sensitizing
1-[2-(4-Fluorophenyl)ethyl]-3-(phenylsulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine C₂₄H₁₉FN₄O₂S 446.50 4-fluorophenyl ethyl, phenyl sulfonyl N/A
(S)-1-((3-Chlorophenyl)sulfonyl)-N-(1-(3-methoxypropyl)pyrrolidin-3-yl)-1H-pyrrolo[3,2-c]quinolin-4-amine C₂₅H₂₇ClN₄O₃S 499.03 3-chlorophenyl sulfonyl, methoxypropyl-pyrrolidine Yield: 30%; melting point: 3.95°C
3-(4-Methoxyphenyl)sulfonyl-1-(3-phenylpropyl)pyrrolo[3,2-b]quinoxalin-2-amine C₂₆H₂₄N₄O₃S 472.56 4-methoxyphenyl sulfonyl, phenylpropyl Typically in stock; research use only
[5-(1-Benzenesulfonyl-1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)-pyridin-2-yl]-(2-chloro-6-fluoro-benzyl)-amine C₂₆H₂₀ClFN₄O₂S 506.99 Benzylsulfonyl, chloro-fluoro-benzyl N/A

Key Observations :

  • Sulfonyl Group Position: The 3-chlorophenyl sulfonyl group in the target compound may enhance electrophilicity and π-π stacking compared to 4-fluorophenyl or methoxyphenyl analogs, which could alter binding to aromatic residues in enzyme active sites .
  • Biological Activity: The compound from acts as a SIRT1 activator due to its 4-fluorophenyl substituent, demonstrating how minor structural changes (e.g., halogen position) can shift therapeutic targets. The methoxypropyl-pyrrolidine substituent in improves solubility (evidenced by lower melting point: 3.95°C) but reduces synthetic yield (30%) compared to the cycloheptyl analog.

SAR and Therapeutic Implications

  • Steric Bulk : The cycloheptyl group may enhance selectivity for larger hydrophobic binding pockets (e.g., in kinases) compared to smaller substituents like ethyl or propyl.
  • Electron-Withdrawing Groups : The 3-chlorophenyl sulfonyl group likely increases stability and receptor affinity compared to electron-donating groups (e.g., methoxy in ).
  • Fluorine Substitution : Fluorinated analogs (e.g., ) show improved bioavailability and metabolic resistance, though the target compound’s chlorine may offer stronger halogen bonding.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.